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Compound of Interest

Compound Name: Dimethomorph

Cat. No.: B1233494

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental impact of two widely used
fungicides, Dimethomorph and Chlorothalonil. The information presented is intended to assist
researchers and scientists in making informed decisions regarding the selection and use of
these compounds, with a focus on their potential ecological effects. All quantitative data is
supported by experimental evidence and is summarized for ease of comparison.

Overview of Physicochemical Properties and
Fungicidal Action

Dimethomorph is a systemic fungicide belonging to the cinnamic acid amide class. Its mode of
action in target fungi is the inhibition of phospholipid biosynthesis and cell wall formation,
leading to the disruption of the fungal life cycle.[1][2]

Chlorothalonil is a broad-spectrum, non-systemic (contact) fungicide from the chloronitrile
class. It is a multi-site inhibitor that reacts with glutathione (GSH) in fungal cells, inactivating
essential enzymes and disrupting cellular metabolism.[3][4]

Quantitative Ecotoxicity Data
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The following tables summarize the acute and chronic toxicity of Dimethomorph and
Chlorothalonil to a range of non-target organisms.

Table 1: Acute Toxicity to Non-Target Organisms
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Organism Test Endpoint Dimethomorph Chlorothalonil

Fish

Rainbow Trout

(Oncorhynchus 96-hr LC50 1.5-6.2 mg/L[5] 0.0105 - 0.0171 mg/L
mykiss)

Bluegill Sunfish
(Lepomis 96-hr LC50

macrochirus)

>14 mg/L[6]

0.041 mg/L

Carp (Cyprinus

) 96-hr LC50 18 mg/L[6] -
carpio)
Aquatic Invertebrates
Daphnia magna 48-hr EC50 - 0.13 - 0.20 mg/L
Mysid Shrimp

) ) ) 96-hr LC50 33 mg/L[5] -

(Americamysis bahia)
Eastern Oyster 96-hr EC50 (shell

(Crassostrea virginica)  growth)

0.0073 mg/L[7]

Birds

Bobwhite Quail

(Colinus virginianus)

Acute Oral LD50

>2000 mg/kg[6]

>2000 mg/kg

Mallard Duck (Anas
platyrhynchos)

Acute Oral LD50

>2000 mg/kg[6]

>10,000 mg/kg

Bees

Honey Bee (Apis
Acute Contact LD50

>100 p g/bee

>100 p g/bee

mellifera)

Acute Oral LD50 >102 u g/bee [8] -

Earthworms

Eisenia fetida 14-day LC50 >1000 mg/kg soil 260 mg/kg sall
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Table 2: Chronic Toxicity to Aquatic Organisms

Organism Test Endpoint Dimethomorph Chlorothalonil
Fish

Rainbow Trout

(Oncorhynchus 28-day NOEC - 0.0014 mg/L
mykiss)

Aquatic Invertebrates

) 21-day NOEC
Daphnia magna ) - 0.0018 mg/L[7]
(reproduction)

Environmental Fate

The persistence and mobility of a pesticide in the environment are critical factors in assessing
its long-term impact.

Table 3: Environmental Persistence and Bioaccumulation

Parameter Dimethomorph Chlorothalonil
Soil Half-life (Aerobic) 10 - 117 days[9][10] <1-58 days[11][12][13]
) ) Stable at pH 5 & 7; 38 days at
Water Half-life (Hydrolysis) Stable at pH 4, 7, 9[10]
pH 9[4]
Bioconcentration Factor (BCF) ]
27 (estimated)[14] 9.4 - 264[1][15]

in fish

Experimental Protocols

The data presented in this guide are derived from studies conducted following standardized
international guidelines, primarily those established by the Organisation for Economic Co-
operation and Development (OECD).

Aquatic Toxicity Testing
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o OECD 203: Fish, Acute Toxicity Test: This test determines the concentration of a substance
lethal to 50% of the test fish population (LC50) over a 96-hour period.[11][16][17] Fish are
exposed to a range of concentrations of the test substance under controlled conditions.
Mortalities are recorded at 24, 48, 72, and 96 hours.

o OECD 202: Daphnia sp. Acute Immobilisation Test: This test evaluates the acute toxicity to
Daphnia magna. The concentration that causes immobilization in 50% of the daphnids
(EC50) is determined after a 48-hour exposure.

o OECD 211: Daphnia magna Reproduction Test: This is a chronic toxicity test that assesses
the impact of a substance on the reproductive output of Daphnia magna over a 21-day
period. The No Observed Effect Concentration (NOEC) is determined.

Terrestrial Toxicity Testing

o OECD 236: Avian Acute Oral Toxicity Test: This test determines the acute oral toxicity (LD50)
of a substance to birds. A single oral dose is administered to birds, and mortality is observed
over a specified period.

o OECD 213: Honeybees, Acute Oral Toxicity Test: Adult worker honeybees are fed a diet
containing the test substance to determine the dose that is lethal to 50% of the bees (LD50)
over a 48 to 96-hour period.[3][12][18][19]

o OECD 222: Earthworm, Acute Toxicity Test: This test evaluates the acute toxicity of a
substance to earthworms (e.g., Eisenia fetida) in artificial soil.[20][21][22][23][24] The
concentration that is lethal to 50% of the earthworms (LC50) is determined after 14 days.

Environmental Fate Testing

o OECD 307: Aerobic and Anaerobic Transformation in Soil: This guideline is used to
determine the rate and route of degradation of a chemical in soil under both aerobic and
anaerobic conditions.[6][10][25][26][27] Radiolabeled test substance is applied to soil
samples, which are then incubated under controlled conditions.

o OECD 111: Hydrolysis as a Function of pH: This test assesses the abiotic degradation of a
substance in water at different pH levels (typically 4, 7, and 9) to determine its hydrolytic
stability.[2][13][28][29]
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o OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems: This test
evaluates the degradation and partitioning of a substance in a water-sediment system under
both aerobic and anaerobic conditions.[8][30][31][32]

Mechanisms of Toxicity in Non-Target Organisms
Chlorothalonil: Oxidative Stress Pathway

Chlorothalonil's multi-site inhibitory action is not specific to fungi and can affect other
organisms. In aquatic organisms, a key mechanism of toxicity involves the depletion of
glutathione (GSH), a critical antioxidant.[33][34][35][36][37] This leads to oxidative stress and
cellular damage.

Chlorothalonil
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Chlorothalonil's mechanism of aquatic toxicity.

Dimethomorph: Impact on Soil Microbial Communities

While the specific biochemical pathways of Dimethomorph toxicity in many non-target
organisms are not as well-defined as for Chlorothalonil, its impact on soil microbial
communities has been studied.[1][5][14][38][39] Both fungicides can alter the structure and

function of these vital ecosystems.
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Comparative impact on soil microbial ecosystems.

Comparative Environmental Risk Assessment
Workflow

The following diagram illustrates a generalized workflow for the comparative environmental risk
assessment of fungicides like Dimethomorph and Chlorothalonil.
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Workflow for comparative environmental risk assessment.

Conclusion

This comparative guide highlights significant differences in the environmental impact profiles of
Dimethomorph and Chlorothalonil.

» Chlorothalonil exhibits high toxicity to aquatic organisms, particularly fish and invertebrates,
at low concentrations. Its primary metabolite is more persistent in the environment than the
parent compound. While it shows low acute toxicity to birds and bees, its impact on aquatic
ecosystems is a significant concern. The mechanism of toxicity through glutathione depletion

and subsequent oxidative stress is a key factor in its broad-spectrum effects on non-target
organisms.
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 Dimethomorph generally demonstrates lower acute toxicity to aquatic organisms compared
to Chlorothalonil. It has low toxicity to birds and bees. Its persistence in soil is moderate, with
microbial degradation being the primary dissipation pathway.

Overall, from an environmental perspective, Dimethomorph presents a lower risk to aquatic
ecosystems than Chlorothalonil. However, the potential effects of both fungicides on soil
microbial communities warrant consideration, as alterations in these communities can have
long-term impacts on soil health and nutrient cycling.[1][7][14][38][39][40][41][42][43][44][45]
Researchers and environmental managers should consider these factors when selecting
fungicides and developing pest management strategies to minimize adverse environmental
consequences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pdfs.semanticscholar.org/ab30/c8312156ddcefd774dc95b384f4b9b7e97e1.pdf
https://pubmed.ncbi.nlm.nih.gov/32599436/
https://pubmed.ncbi.nlm.nih.gov/32599436/
https://www.researchgate.net/publication/309329581_Molecular_biochemical_and_behavioral_effects_of_the_pesticide_chlorothalonil_in_the_zebrafish_D_rerio
https://www.researchgate.net/publication/202249541_Responses_of_indigenous_microorganisms_to_a_fungicidal_mixture_of_mancozeb_and_dimethomorph_added_to_sandy_soils
https://pmc.ncbi.nlm.nih.gov/articles/PMC8211737/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8211737/
https://www.mdpi.com/2077-0472/12/5/608
https://www.researchgate.net/publication/222652456_The_impact_of_chlorothalonil_application_on_soil_bacterial_and_fungal_populations_as_assessed_by_DGGE
https://www.researchgate.net/publication/228750444_Effect_of_the_Fungicide_Chlorothalonil_on_Microbial_Activity_and_Nitrogen_Dynamics_in_Soil_Ecosystem
https://www.researchgate.net/publication/367778176_Effects_of_Chlorothalonil_Application_on_the_Physio-Biochemical_Properties_and_Microbial_Community_of_a_Yellow-Brown_Loam_Soil/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC12133341/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12133341/
https://pubmed.ncbi.nlm.nih.gov/1898106/
https://pubmed.ncbi.nlm.nih.gov/1898106/
https://www.benchchem.com/product/b1233494#assessing-the-environmental-impact-of-dimethomorph-compared-to-chlorothalonil
https://www.benchchem.com/product/b1233494#assessing-the-environmental-impact-of-dimethomorph-compared-to-chlorothalonil
https://www.benchchem.com/product/b1233494#assessing-the-environmental-impact-of-dimethomorph-compared-to-chlorothalonil
https://www.benchchem.com/product/b1233494#assessing-the-environmental-impact-of-dimethomorph-compared-to-chlorothalonil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

